Cas no 338981-04-7 (1-(2,6-DICHLOROBENZYL)-N-[3-(DIMETHYLAMINO)PROPYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-(2,6-DICHLOROBENZYL)-N-[3-(DIMETHYLAMINO)PROPYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338981-04-7
• MF: C₁₈H₂₁Cl₂N₃O₂
• MW: 382.284242391586
• CID: 5270764
• Update Time: 2026-03-09

1-(2,6-DICHLOROBENZYL)-N-[3-(DIMETHYLAMINO)PROPYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-N-[3-(DIMETHYLAMINO)PROPYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,6-dichlorophenyl)methyl]-N-[3-(dimethylamino)propyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• 1-[(2,6-dichlorophenyl)methyl]-N-[3-(dimethylamino)propyl]-6-oxopyridine-3-carboxamide
• CDS1_001090
• Bionet1_000114
• DivK1c_002130
• HMS568B16

• Inchi： 1S/C18H21Cl2N3O2/c1-22(2)10-4-9-21-18(25)13-7-8-17(24)23(11-13)12-14-15(19)5-3-6-16(14)20/h3,5-8,11H,4,9-10,12H2,1-2H3,(H,21,25)
• InChI Key： SZYJBOQAJZUYEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C(C=CC(C(NCCCN(C)C)=O)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(2,6-DICHLOROBENZYL)-N-[3-(DIMETHYLAMINO)PROPYL]-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

Comprehensive Overview of 1-(2,6-Dichlorobenzyl)-N-[3-(Dimethylamino)Propyl]-6-Oxo-1,6-Dihydro-3-Pyridinecarboxamide (CAS No. 338981-04-7)

The compound 1-(2,6-Dichlorobenzyl)-N-[3-(Dimethylamino)Propyl]-6-Oxo-1,6-Dihydro-3-Pyridinecarboxamide, identified by its CAS number 338981-04-7, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyridinecarboxamide derivatives, which are known for their diverse biological activities and applications in drug discovery. Its unique structural features, including the 2,6-dichlorobenzyl and dimethylaminopropyl moieties, make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The pyridinecarboxamide scaffold, as seen in CAS 338981-04-7, is frequently investigated for its potential to modulate enzyme activity or protein-protein interactions. Researchers are particularly interested in its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability, which are critical for drug development. These attributes align with current trends in AI-driven drug design and computational chemistry, where predictive modeling accelerates the identification of promising candidates.

The synthesis of 1-(2,6-Dichlorobenzyl)-N-[3-(Dimethylamino)Propyl]-6-Oxo-1,6-Dihydro-3-Pyridinecarboxamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Its molecular weight and logP value suggest moderate lipophilicity, a desirable trait for compounds targeting intracellular pathways. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From a commercial perspective, CAS 338981-04-7 is often sourced by laboratories focused on kinase inhibition studies or signal transduction research. Its relevance to cancer therapeutics and inflammatory diseases has been highlighted in recent publications, though further in vivo validation is required. The compound's mechanism of action remains under investigation, with hypotheses suggesting interactions with ATP-binding sites or allosteric pockets in target proteins.

Environmental and safety considerations for 1-(2,6-Dichlorobenzyl)-N-[3-(Dimethylamino)Propyl]-6-Oxo-1,6-Dihydro-3-Pyridinecarboxamide adhere to standard laboratory protocols. While not classified as hazardous under current regulations, proper handling procedures—such as the use of personal protective equipment (PPE) and fume hoods—are recommended during experimentation. Storage conditions typically involve anhydrous environments at controlled temperatures to maintain stability.

In the context of intellectual property, patents related to this compound often cover its synthetic routes or therapeutic applications. Companies engaged in drug repurposing may explore off-label uses, leveraging its modular structure for derivative synthesis. The rise of open-source drug discovery initiatives has also spurred interest in sharing data on such compounds to accelerate collaborative innovation.

For researchers seeking alternatives or analogs, structurally related molecules include pyridine-3-carboxamides with varying substituents at the benzyl or amine positions. Comparative studies of these derivatives can elucidate structure-activity relationships (SAR), a cornerstone of medicinal chemistry. Online databases like PubChem and ChEMBL provide additional physicochemical and bioactivity data for further exploration.

As the scientific community continues to prioritize targeted drug delivery and personalized medicine, compounds like CAS 338981-04-7 will remain pivotal in bridging gaps between bench research and clinical applications. Future directions may involve nanoparticle conjugation or prodrug formulations to enhance efficacy and reduce off-target effects, addressing unmet needs in complex diseases.